Cas no 50703-54-3 (4b,9b-dihydroindeno[2,1-a]indene-5,10-dione)

• Product Name: 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione
• CAS No: 50703-54-3
• MF: C₁₆H₁₀O₂
• MW: 234.249404430389
• CID: 934142
• PubChem ID: 283952
• Update Time: 2025-06-10

4b,9b-dihydroindeno[2,1-a]indene-5,10-dione Chemical and Physical Properties

Names and Identifiers

• 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione
• 3.3'-Dioxo-2.3-dihydro-(indeno-2'.1':1.2-inden)
• 4b,9b-Dihydro-indeno[2,1-a]inden-5,10-dion
• 4b,9b-dihydro-indeno[2,1-a]indene-5,10-dione
• 4b,9b-dihydroindeno< 2,1-a> indene-5,10-dione
• 9,10-dioxosuccindane
• AC1L5ZRU
• AC1Q6N9W
• AG-J-70168
• AR-1G1035
• CTK4J3033
• Diphensuccindandion-(9.12)
• Diphensuccindon
• Indeno[2,1-a]indene-5,10-dione, 4b,9b-dihydro-
• NSC139224
• 50703-54-3
• 4b,9b-Dihydroindeno[2,1-a]indene-5,10-dione #
• MFCD00156806
• IJSLGPMHLYJZSU-UHFFFAOYSA-N
• DTXSID70300847
• NSC-139224
• AKOS024332100
• SCHEMBL15449470

• MDL： MFCD00156806
• Inchi： 1S/C16H10O2/c17-15-11-7-3-1-5-9(11)13-14(15)10-6-2-4-8-12(10)16(13)18/h1-8,13-14H
• InChI Key： IJSLGPMHLYJZSU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C(C3C=CC=CC=3C21)=O

Computed Properties

• Exact Mass: 234.0681
• Monoisotopic Mass: 234.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione

Recent Advances in the Study of 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione (CAS: 50703-54-3)

The compound 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione (CAS: 50703-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex polycyclic aromatic hydrocarbons (PAHs) and its potential as a scaffold for developing novel anticancer agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, further elucidating its mechanism of action.

In vitro studies have demonstrated that 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione exhibits promising cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancers. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Further research has explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. Preliminary results indicate that it has favorable drug-like properties, although further optimization may be required to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to design derivatives with improved efficacy and safety profiles.

In conclusion, 4b,9b-dihydroindeno[2,1-a]indene-5,10-dione (CAS: 50703-54-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research, with potential applications in oncology and other therapeutic areas. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological properties to facilitate its transition into clinical development.